![molecular formula C20H21N5O4S B2948752 1,3-dimethyl-5-((2-morpholino-2-oxoethyl)thio)-7-phenylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione CAS No. 906230-35-1](/img/structure/B2948752.png)
1,3-dimethyl-5-((2-morpholino-2-oxoethyl)thio)-7-phenylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1,3-dimethyl-5-((2-morpholino-2-oxoethyl)thio)-7-phenylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H21N5O4S and its molecular weight is 427.48. The purity is usually 95%.
BenchChem offers high-quality 1,3-dimethyl-5-((2-morpholino-2-oxoethyl)thio)-7-phenylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,3-dimethyl-5-((2-morpholino-2-oxoethyl)thio)-7-phenylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial Agents
Pyrimidine derivatives have been extensively studied for their antibacterial properties. They are known to be effective against a variety of Gram-positive and Gram-negative bacterial strains. The structural flexibility of pyrimidine allows for the synthesis of compounds that can target bacterial DNA synthesis, protein synthesis, and other essential processes, making them potent antibacterial agents .
Anticancer Therapeutics
The abnormal cell growth associated with cancer has been treated with 2-morpholino-substituted pyrimidine derivatives. These compounds can interfere with PI3 kinase pathways, which are crucial for cell survival and proliferation in cancer cells. By inhibiting these pathways, pyrimidine derivatives can induce apoptosis and inhibit tumor growth .
Antimalarial Agents
Pyrimidine derivatives containing morpholine and piperazine rings have shown promise as fast-acting antimalarial agents. They can inhibit the growth of Plasmodium species, the parasites responsible for malaria, by targeting their DNA synthesis and metabolic pathways. This makes them valuable candidates for the development of new antimalarial drugs .
Antidepressants and Antihistamines
The presence of a morpholino group in pyrimidine derivatives has been associated with central nervous system activity. Some of these compounds have been found to act as antidepressants and antihistamines, providing relief from symptoms of depression and allergic reactions, respectively .
Hypoglycemic Activity
Certain pyrimidine derivatives have been shown to exhibit hypoglycemic activity, making them potential treatments for diabetes. They can modulate glucose levels in the blood by affecting insulin secretion or insulin sensitivity, thus helping to manage blood sugar levels in diabetic patients .
Inhibition of p97 ATPase
Pyrimidine derivatives have been studied for their ability to selectively inhibit p97 ATPase, an enzyme involved in various cellular processes, including protein degradation. Inhibiting this enzyme can lead to the accumulation of misfolded proteins, which is beneficial in the treatment of diseases where protein homeostasis is disrupted .
Mechanism of Action
Target of Action
The compound contains a pyrimidine ring, which is a common structure in many biologically active substances . Pyrimidine derivatives have been used to treat diseases and disorders arising from abnormal cell growth, particularly those associated with PI3 kinase such as cancer, immune disorders, viral infection, and neurological disorders .
properties
IUPAC Name |
1,3-dimethyl-5-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-7-phenylpyrimido[4,5-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N5O4S/c1-23-17-15(19(27)24(2)20(23)28)18(22-16(21-17)13-6-4-3-5-7-13)30-12-14(26)25-8-10-29-11-9-25/h3-7H,8-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTFXSMLYRUUNKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=NC(=N2)C3=CC=CC=C3)SCC(=O)N4CCOCC4)C(=O)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-dimethyl-5-((2-morpholino-2-oxoethyl)thio)-7-phenylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.